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Compound of Interest

Compound Name: 4-Hydroxymellein, (3S-cis)-

Cat. No.: B15193399

(3S-cis)-4-Hydroxymellein, with the systematic IUPAC name (3S,4S)-4,8-dihydroxy-3-methyl-
3,4-dihydroisochromen-1-one, is a naturally occurring dihydroisocoumarin derivative. This class
of compounds has garnered interest within the scientific community for its diverse biological
activities. This document provides a summary of the available spectroscopic and
physicochemical properties of (3S-cis)-4-Hydroxymellein, intended for researchers, scientists,
and professionals in drug development.

Physicochemical Properties

Property Value Source
Molecular Formula C10H1004 PubChem
Molecular Weight 194.18 g/mol PubChem

(3S,4S)-4,8-dihydroxy-3-
IUPAC Name methyl-3,4-dihydroisochromen-  PubChem

1-one

Spectroscopic Data

Detailed experimental spectroscopic data for (3S-cis)-4-Hydroxymellein, including *H NMR, 3C
NMR, Infrared (IR), and UV-Vis spectra, are not readily available in publicly accessible
literature. While various stereoisomers of 4-hydroxymellein have been isolated and
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characterized from fungal sources, a comprehensive and publicly available dataset for the (3S-
cis) isomer remains elusive.[1][2]

However, mass spectrometry data has been reported, indicating a precursor ion ([M+H]*) at
m/z 195.064.

Table 1: Mass Spectrometry Data for (3S-cis)-4-Hydroxymellein

lon mlz

[M+H]* 195.064

Experimental Protocols

Detailed experimental protocols for the acquisition of spectroscopic data for (3S-cis)-4-
Hydroxymellein are not available due to the absence of the primary research articles in the
public domain. However, a general methodology for the isolation and spectroscopic
characterization of a natural product like (3S-cis)-4-Hydroxymellein would typically involve the
following steps:

e Fermentation and Extraction: Culturing of the producing microorganism (e.g., Aspergillus or
Xylaria species) in a suitable broth, followed by extraction of the fungal mycelium and/or the
culture filtrate with an organic solvent (e.g., ethyl acetate).[3]

e Chromatographic Purification: The crude extract is subjected to various chromatographic
techniques, such as column chromatography (using silica gel or other stationary phases) and
High-Performance Liquid Chromatography (HPLC), to isolate the pure compound.

e Spectroscopic Analysis:

o NMR Spectroscopy: *H and 13C NMR spectra are recorded on a high-field NMR
spectrometer (e.g., 400 or 500 MHz) using a deuterated solvent (e.g., CDCls or CD3OD).

o Mass Spectrometry: High-resolution mass spectrometry (HRMS) is used to determine the
exact mass and molecular formula.
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o Infrared (IR) Spectroscopy: IR spectra are recorded to identify characteristic functional
groups.

o UV-Vis Spectroscopy: UV-Vis spectra are obtained to determine the wavelengths of
maximum absorption.

Biological Activity and Signaling Pathways

Various isomers of 4-hydroxymellein have been investigated for their biological activities,
including phytotoxicity.[1] For instance, some stereoisomers have shown significant effects on
tomato cuttings.[1] However, specific studies detailing the mechanism of action or the signaling
pathways modulated by (3S-cis)-4-Hydroxymellein are not extensively reported in the available
literature. Dihydroisocoumarins, as a class, are known to exhibit a wide range of biological
effects, including anti-inflammatory, antimicrobial, and antitumor activities.[4]

Experimental Workflow

The following diagram illustrates a general workflow for the isolation and characterization of a
natural product like (3S-cis)-4-Hydroxymellein.
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Caption: General workflow for the isolation and spectroscopic characterization of natural
products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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